2-(5-{1-[2-(ethylsulfanyl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrazine

• IUPAC Name: (2-ethylsulfanylphenyl)-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C18H17N5O2S/c1-2-26-15-6-4-3-5-13(15)18(24)23-10-12(11-23)17-21-16(22-25-17)14-9-19-7-8-20-14/h3-9,12H,2,10-11H2,1H3
• InChI Key: KSRAHPIZAKYEEH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C18H17N5O2S
• Molecular Weight: 367.4 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazoles often involves the reaction of amidoximes with carboxylic acids and a wide range of their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids.

Molecular Structure Analysis

Oxadiazoles have a five-membered ring system consisting of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

Oxadiazoles are generally soluble in water and other polar solvents. Their properties can vary significantly depending on the electron-withdrawing and donating substituents in the oxadiazole ring.

Mechanism of Action

While the specific mechanism of action for your compound is not available, oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. Oxadiazoles have a broad range of applications, from medicinal chemistry to material science, and their study continues to be a vibrant area of research.